Cas no 5553-26-4 (3-(benzylamino)-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-(benzylamino)-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 5553-26-4
• MF: C₁₁H₁₆ClNO₂S
• MW: 261.76824092865
• MDL: MFCD00449142
• CID: 1594219
• PubChem ID: 24251361
• Update Time: 2025-04-21

3-(benzylamino)-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)-N'-(pyridin-3-ylmethyl)ethanediamide
• BENZYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE HYDROCHLORIDE
• N'-prop-2-enyl-N'-(pyridin-3-ylmethyl)oxamide
• 3-(benzylamino)-1λ?-thiolane-1,1-dione hydrochloride
• 3-(Benzylamino)-1lambda6-thiolane-1,1-dione hydrochloride
• N-benzyl-N-(1,1-dioxidotetrahydrothien-3-yl)amine hydrochloride
• CS-0230480
• N-Benzyltetrahydro-3-thiophenamine 1,1-dioxide HCl
• Z57008922
• N-benzyl-1,1-dioxothiolan-3-amine;hydrochloride
• BS-40995
• N-Benzyltetrahydro-3-thiophenamine1,1-dioxidehydrochloride
• 3-(BENZYLAMINO)-1??-THIOLANE-1,1-DIONE HYDROCHLORIDE
• AKOS016397717
• MFCD00449142
• benzyl-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine hydrochloride
• N-Benzyltetrahydro-3-thiophenamine 1,1-dioxide hydrochloride
• 5553-26-4
• EN300-10416

• MDL： MFCD00449142
• Inchi： 1S/C11H15NO2S.ClH/c13-15(14)7-6-11(9-15)12-8-10-4-2-1-3-5-10;/h1-5,11-12H,6-9H2;1H
• InChI Key： MQHJLOORBPGTCO-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.100777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.163
• Refractive Index: 1.542
• PSA: 71.09
• LogP: 0.78180

3-(benzylamino)-1λ?-thiolane-1,1-dione hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines